Cas no 922108-79-0 (N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide
• CAS No: 922108-79-0
• MF: C₂₃H₁₉N₅O₃
• MW: 413.428664445877
• CID: 6117700
• PubChem ID: 41232060
• Update Time: 2025-10-30

N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide
• N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-1-benzofuran-2-carboxamide
• F2323-0124
• AKOS024639432
• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide
• 922108-79-0
• N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzofuran-2-carboxamide

• Inchi： 1S/C23H19N5O3/c29-22(20-12-17-8-4-5-9-19(17)31-20)24-10-11-28-21-18(13-26-28)23(30)27(15-25-21)14-16-6-2-1-3-7-16/h1-9,12-13,15H,10-11,14H2,(H,24,29)
• InChI Key： FJMOURQAEHNLGL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC=C1)C=N2)=O

Computed Properties

• Exact Mass: 413.14878949g/mol
• Monoisotopic Mass: 413.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide (CAS 922108-79-0)

The compound N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide, identified by its CAS number 922108-79-0, represents a sophisticated heterocyclic molecule with significant potential in medicinal chemistry and drug discovery. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its unique structural framework, combining a benzofuran moiety with a pyrazolo-pyrimidine core. Such hybrid structures are increasingly sought after in pharmaceutical research due to their ability to modulate biological targets with high specificity.

Recent advancements in small-molecule therapeutics have highlighted the importance of heterocyclic compounds like 922108-79-0. Researchers are particularly interested in its potential applications in kinase inhibition and signal transduction modulation, areas that are currently dominating discussions in cancer research and immunotherapy. The compound's benzyl and benzofuran groups contribute to its lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in neurodegenerative disease drug development.

From a synthetic chemistry perspective, the pyrazolo[3,4-d]pyrimidine scaffold of CAS 922108-79-0 offers versatile sites for further derivatization. This aligns with the growing demand for structure-activity relationship (SAR) studies in modern drug design. The presence of both hydrogen bond acceptors and donors in its structure makes it particularly interesting for fragment-based drug discovery, a technique gaining traction in high-throughput screening platforms.

The pharmacokinetic profile of this compound is another area of active investigation. Its molecular weight and polar surface area suggest potential as an orally bioavailable candidate, addressing one of the most common challenges in drug development pipelines. Computational models indicate favorable ADME properties, though experimental validation is ongoing—a crucial step given the current emphasis on predictive toxicology in preclinical studies.

In the context of intellectual property landscape, derivatives of pyrazolo[3,4-d]pyrimidines have been extensively patented across various therapeutic areas. The specific substitution pattern of 922108-79-0 presents opportunities for novel patent claims, especially when considering its potential as a precursor for more complex molecules. This aspect is particularly relevant given the increasing competition in small-molecule drug space and the pharmaceutical industry's focus on first-in-class therapeutics.

Analytical characterization of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's distinct chromatographic behavior and spectroscopic signatures make it identifiable in complex matrices, an important consideration for quality control in pharmaceutical manufacturing. Recent improvements in analytical instrumentation have enhanced the detection sensitivity for such compounds at trace levels.

Environmental and green chemistry considerations are increasingly applied to compounds like 922108-79-0. The pharmaceutical industry's shift toward sustainable synthesis routes has prompted reevaluation of traditional synthetic approaches for heterocyclic systems. Researchers are exploring catalytic methods and biocatalysis alternatives to improve the atom economy of such syntheses—a response to growing concerns about pharmaceutical pollution in ecosystems.

The computational drug design community has shown particular interest in this compound's molecular docking potential. Preliminary in silico studies suggest favorable interactions with several protein targets implicated in inflammatory pathways and cell proliferation regulation. These findings align with current trends in multi-target drug discovery, where single compounds are designed to address multiple pathological mechanisms simultaneously.

Stability studies of CAS 922108-79-0 under various storage conditions have become increasingly important with the globalization of pharmaceutical supply chains. The compound's behavior in different pH environments and its photostability characteristics are critical parameters for formulation scientists working on solid dosage forms. These considerations are particularly relevant given recent disruptions in global logistics and the need for robust drug product stability.

From a translational medicine perspective, the progression of 922108-79-0 from bench to bedside would require careful evaluation of its therapeutic index and potential for drug-drug interactions. These aspects are currently at the forefront of precision medicine initiatives, where patient stratification and biomarker identification play crucial roles in clinical development. The compound's structural features suggest possible utility in combination therapies, an area gaining prominence in treatment protocols for complex diseases.

The scientific literature reveals growing interest in the structure-property relationships of pyrazolo[3,4-d]pyrimidine derivatives like N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-1-benzofuran-2-carboxamide. Researchers are particularly focused on how subtle modifications to the benzyl or benzofuran moieties might influence target selectivity and off-target effects—a critical consideration in the era of personalized therapeutics and patient-specific dosing regimens.